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Compound of Interest

Compound Name: Palmitoyl serinol-d5

Cat. No.: B12396637 Get Quote

Essential Safety and Handling Guide for
Palmitoyl serinol-d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Palmitoyl serinol-d5. The following procedures are

designed to ensure the safe handling, storage, and disposal of this compound, minimizing risk

and ensuring laboratory safety.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Palmitoyl serinol-d5 should be handled with care, as it may be harmful if inhaled, swallowed,

or absorbed through the skin, and it may cause eye, skin, and respiratory tract irritation[1]. The

non-deuterated form, Palmitoyl serinol, has been classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[2]. Therefore, a comprehensive approach to

personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side-

shields conforming to NIOSH

(US) or EN 166 (EU)

standards[1].

To protect eyes from dust and

potential splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)[3]

[4].

To prevent skin contact and

absorption.

Body Protection
A laboratory coat or impervious

clothing[2].

To protect skin from accidental

spills.

Respiratory Protection

A NIOSH-approved respirator

is recommended if working

outside of a fume hood or if

dust/aerosols may be

generated. A full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is a suitable

option[1].

To prevent inhalation of the

compound.

II. Quantitative Data Summary
The following table summarizes the key quantitative and physical data for Palmitoyl serinol.

Data for the d5 variant is expected to be similar.
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Property Value Source

Molecular Formula C19H34D5NO3 -

Molecular Weight 334.55 g/mol -

Appearance Crystalline solid[5] Cayman Chemical

Storage Temperature -20°C[2][5]
Cayman Chemical, DC

Chemicals

Purity ≥95%[5] Cayman Chemical

Solubility
Slightly soluble in

dimethylformamide[5].
Cayman Chemical

III. Step-by-Step Operational Plan
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (lab coat, gloves, safety glasses) during inspection and handling.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at

-20°C[2][5].

Keep away from strong oxidizing agents[1].

2. Handling and Weighing:

All handling of Palmitoyl serinol-d5 powder should be conducted in a certified chemical

fume hood to avoid inhalation of dust[1].

Before handling, ensure all necessary PPE is correctly worn.

Use a dedicated, clean spatula and weighing vessel.

To minimize dust formation, handle the powder gently.
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After weighing, securely close the container and clean the weighing area and any equipment

used.

3. Solution Preparation:

Palmitoyl serinol-d5 is slightly soluble in dimethylformamide[5].

When dissolving the compound, add the solvent slowly to the powder to avoid splashing.

If necessary, purge the solvent with an inert gas before preparing the stock solution[5].

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

IV. Disposal Plan
Waste Compound and Contaminated Materials: Dispose of unused Palmitoyl serinol-d5
and any materials contaminated with it (e.g., pipette tips, gloves, weighing paper) as

hazardous chemical waste.

Containers: Empty containers should be rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste. Dispose of the rinsed container according to institutional

guidelines.

Compliance: All waste disposal must be carried out in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Palmitoyl
serinol-d5.
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Preparation Handling Cleanup & Disposal
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Caption: Workflow for Safe Handling of Palmitoyl serinol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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